Cas no 1095374-62-1 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide
• CAS No: 1095374-62-1
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 5681246
• PubChem ID: 26951339
• Update Time: 2025-11-02

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide
• 1095374-62-1
• EN300-26588081
• Z45613065

• Inchi： 1S/C16H15NO4S/c18-22(19,11-8-13-4-2-1-3-5-13)17-14-6-7-15-16(12-14)21-10-9-20-15/h1-8,11-12,17H,9-10H2/b11-8+
• InChI Key： LDRKBRXIUGXVCU-DHZHZOJOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC2=C(C=1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 317.07217913g/mol
• Monoisotopic Mass: 317.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide (CAS No. 1095374-62-1)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide, with the CAS number 1095374-62-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a benzodioxin core with a phenylethene sulfonamide moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's benzodioxin component is known for its presence in several bioactive molecules, contributing to their pharmacological properties. Meanwhile, the sulfonamide group is a common pharmacophore in medicinal chemistry, often associated with antibacterial, anti-inflammatory, and enzyme inhibitory activities. Researchers are particularly interested in exploring the potential of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide as a modulator of specific biological pathways, given its structural resemblance to other sulfonamide-based therapeutics.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by the need for new therapeutic agents with improved efficacy and reduced side effects. This compound's CAS no. 1095374-62-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its potential applications span areas such as enzyme inhibition, receptor modulation, and even cancer therapy, aligning with current trends in precision medicine and targeted drug design.

From a synthetic chemistry perspective, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide presents intriguing challenges and opportunities. The compound's synthesis typically involves multi-step organic reactions, including sulfonylation and coupling reactions, which are of interest to chemists working on method development. Its stability and solubility properties are also critical factors under investigation, as these determine its suitability for further preclinical studies.

Given the growing interest in small-molecule drug discovery, this compound's unique structure positions it as a valuable scaffold for medicinal chemistry optimization. Researchers are exploring its interactions with various biological targets, leveraging computational tools like molecular docking and QSAR modeling to predict its activity and selectivity. These approaches are particularly relevant in the context of AI-driven drug discovery, a hot topic in contemporary pharmaceutical research.

Quality control and analytical characterization of CAS no. 1095374-62-1 are essential aspects of its study. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and confirm its structural integrity. These analytical methods are crucial for researchers who require high-quality samples for their investigations, whether in academic or industrial settings.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethene-1-sulfonamide represents an exciting area of research at the intersection of organic chemistry and drug development. Its CAS number 1095374-62-1 serves as a key identifier for scientists exploring its potential applications. As the field of medicinal chemistry continues to evolve, compounds like this will likely play an increasingly important role in addressing unmet medical needs through innovative therapeutic strategies.